Benzoic acid,4-(1,1-dimethylethyl)-,1-carboxyethyl ester(9ci)

• CAS No.: 177664-56-1
• Molecular Formula: C14H18O4
• Molecular Weight: 250.294
• IUPAC Name: 2-(4-tert-butylbenzoyl)oxypropanoic acid
• InChI: InChI=1S/C14H18O4/c1-9(12(15)16)18-13(17)10-5-7-11(8-6-10)14(2,3)4/h5-9H,1-4H3,(H,15,16)
• InChI Key: PKESANRWRSNJHN-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)OC(=O)C1=CC=C(C=C1)C(C)(C)C
• Synonyms: Benzoic acid, 4-(1,1-dimethylethyl)-, 1-carboxyethyl ester (9CI)

Description

Benzoic acid,4-(1,1-dimethylethyl)-,1-carboxyethyl ester(9ci) is an organic compound with a complex structure that includes a benzoyl group and a propanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzoic acid,4-(1,1-dimethylethyl)-,1-carboxyethyl ester(9ci) typically involves the esterification of 4-(2-Methyl-2-propanyl)benzoic acid with propanoic acid. The reaction is often catalyzed by acid catalysts such as sulfuric acid or p-toluenesulfonic acid under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve more efficient catalytic processes and optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Benzoic acid,4-(1,1-dimethylethyl)-,1-carboxyethyl ester(9ci) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the benzoyl group to a benzyl group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents on the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols or alkanes .

Scientific Research Applications

Benzoic acid,4-(1,1-dimethylethyl)-,1-carboxyethyl ester(9ci) has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Benzoic acid,4-(1,1-dimethylethyl)-,1-carboxyethyl ester(9ci) involves its interaction with specific molecular targets. The benzoyl group can participate in electrophilic aromatic substitution reactions, while the propanoic acid moiety can undergo typical carboxylic acid reactions. These interactions can affect various biochemical pathways and molecular targets .

Comparison with Similar Compounds

Similar Compounds

2-(4-Methylphenyl)propanoic acid: Similar structure but lacks the benzoyl group.

4-(2-Methyl-2-propanyl)benzoic acid: Contains the benzoyl group but lacks the propanoic acid moiety.

Uniqueness

Benzoic acid,4-(1,1-dimethylethyl)-,1-carboxyethyl ester(9ci) is unique due to the presence of both the benzoyl and propanoic acid groups, which confer distinct chemical properties and reactivity. This dual functionality makes it a versatile compound for various applications .